4-(4,5-Dihydro-1H-imidazol-2-yl)aniline hydrochloride

• IUPAC Name: 4-(4,5-dihydro-1H-imidazol-2-yl)aniline;hydrochloride
• InChI: InChI=1S/C9H11N3.ClH/c10-8-3-1-7(2-4-8)9-11-5-6-12-9;/h1-4H,5-6,10H2,(H,11,12);1H
• InChI Key: SHDZIGFWOKNAKD-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C(N1)C2=CC=C(C=C2)N.Cl
• Molecular Formula: C9H12ClN3
• DSSTOX Substance ID: DTXSID40660662
• Molecular Weight: 197.66 g/mol
• CAS RN: 6621-98-3

Description

4-(4,5-Dihydro-1H-imidazol-2-yl)aniline hydrochloride, also known as 4-(4,5-DHIH or 4-DHIH, is an organic compound with a variety of applications in the medical and scientific fields. It is a white crystalline solid with a melting point of 127-130 °C and a boiling point of 240-245 °C. 4-DHIH is soluble in water and is commonly used as a reagent in laboratory experiments.

Scientific Research Applications

Structural Analysis and Chemical Properties

• Crystal Structure Analysis : The compound has been used in studying the crystal structure and intermolecular interactions of similar compounds. For instance, in the study of Triflumizole, the dihedral angle between aniline and imidazole ring planes was analyzed (Kim et al., 2010).

Synthesis and Chemical Reactions

• Synthesis of Novel Compounds : The compound is used as a precursor or intermediate in synthesizing various chemical structures. For example, it was utilized in the synthesis of 2-methyl-6-(arylamino)purines, indicating its role in creating complex molecular structures (Andersen & Pedersen, 1985).
• Palladium(II) Metal Chemistry : Its derivatives have been explored in the synthesis and catalytic activities of Pd(II) complexes, useful in cross-coupling reactions of arylboronic acids with acid chlorides and aryl halides (Sudharsan & Suresh, 2018).

Sensor Development and Detection

• Metal Ion Sensing : Derivatives of the compound have been synthesized for detecting metal ions like Fe3+, demonstrating its potential in sensor technology (Yanpeng et al., 2019).

Material Science and Organic Chemistry

• Development of Novel Materials : The compound's derivatives have been used in the creation of new materials with potential applications in various fields, such as corrosion inhibition and antimicrobial properties (Zhang et al., 2015; Khanage et al., 2020)(https://consensus.app/papers/synthesis-antimicrobial-evaluation-khanage/4a7755fceab45c798645063606e14b20/?utm_source=chatgpt).
• Organic Synthesis Applications : It serves as an important building block in organic synthesis, aiding in the construction of complex molecular architectures (Wang et al., 2017).

Molecular Analysis and Pharmaceutical Applications

• Molecular Docking and Pharmaceutical Research : The compound has been investigated for its molecular structure using techniques like DFT and molecular docking, providing insights into its potential pharmaceutical applications (Aayisha et al., 2019).

Mechanism of Action

Target of Action

Imidazole derivatives, which this compound is a part of, are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

It is known that imidazole derivatives can interact with various biological targets due to the presence of a positive charge on either of two nitrogen atoms, showing two equivalent tautomeric forms .

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can impact their bioavailability .

Result of Action

Imidazole derivatives are known to exhibit a broad range of biological activities, which can result in various molecular and cellular effects .

Action Environment

It is known that imidazole derivatives should be stored in an inert atmosphere at 2-8°c .